molecular formula C14H17FN2O B2796142 N-(4-(dimethylamino)but-2-yn-1-yl)-2-(4-fluorophenyl)acetamide CAS No. 1396798-91-6

N-(4-(dimethylamino)but-2-yn-1-yl)-2-(4-fluorophenyl)acetamide

Cat. No. B2796142
CAS RN: 1396798-91-6
M. Wt: 248.301
InChI Key: FVAVGUCHEGNSPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-(dimethylamino)but-2-yn-1-yl)-2-(4-fluorophenyl)acetamide, also known as DMBA, is a synthetic compound that has been extensively used in scientific research. DMBA is a potent inhibitor of the enzyme histone deacetylase (HDAC), which plays an important role in the regulation of gene expression. In

Scientific Research Applications

Biological Effects of Acetamide Derivatives

A comprehensive update on the toxicology of acetamide and its derivatives, including dimethylacetamide and N-methylacetamide, highlights the significant commercial importance and biological consequences of exposure to these chemicals. This review covers the expanded knowledge base since the 1980s, providing insights into the diverse biological responses and environmental toxicology of these materials. The biological effects vary among the chemicals, reflecting their biology and usage or proposed usage (Kennedy, 2001).

Antiviral and Immunomodulating Effects

Inosine pranobex, a synthetic compound that includes N-N dimethylamino-2-propanol, has demonstrated antiviral and antitumor activities attributed to its immunomodulating effects. Clinical benefits have been observed in diseases and infections such as Herpes simplex, subacute sclerosing panencephalitis, and genital warts. However, the need for further well-controlled studies to confirm its efficacy in these disorders is emphasized (Campoli-Richards et al., 1986).

Novel Synthetic Opioids and Legal Alternatives

The emergence of non-fentanil novel synthetic opioids, particularly N-substituted benzamides and acetamides, has been reviewed for their chemistry, pharmacology, and status as substances of abuse. These compounds, developed in the 1970s and 1980s, have appeared on the illicit drugs market, highlighting the need for international early warning systems and research on new substances (Sharma et al., 2018).

Environmental Protection and Water Treatment

The adsorptive elimination of acetaminophen from water has been reviewed, showcasing technologies and strategies for removing this common analgesic and antipyretic from aquatic environments. This review underscores the environmental impact of pharmaceutical effluents and the efficiency of advanced treatment technologies in mitigating pollution (Igwegbe et al., 2021).

Amyloid Imaging in Alzheimer's Disease

Amyloid imaging ligands, including those with dimethylamino components, have been pivotal in measuring amyloid in vivo in Alzheimer's disease patients. This technique has enabled early detection and the evaluation of new anti-amyloid therapies, marking a significant advancement in understanding and treating Alzheimer's disease (Nordberg, 2007).

properties

IUPAC Name

N-[4-(dimethylamino)but-2-ynyl]-2-(4-fluorophenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17FN2O/c1-17(2)10-4-3-9-16-14(18)11-12-5-7-13(15)8-6-12/h5-8H,9-11H2,1-2H3,(H,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FVAVGUCHEGNSPF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CC#CCNC(=O)CC1=CC=C(C=C1)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17FN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(dimethylamino)but-2-yn-1-yl)-2-(4-fluorophenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.